Cas no 69374-79-4 (2-(4-Bromophenyl)-2-oxoacetamide)
69374-79-4 structure
2-(4-Bromophenyl)-2-oxoacetamide Properties
Names and Identifiers
-
- 2-(4-Bromophenyl)-2-oxoacetamide
- 2-(4-BroMo-phenyl)-2-oxo-acetaMide
- 2-(4-bromophenyl)-2-oxo-acetamide
- Benzeneacetamide, 4-bromo- -oxo-
- ST2403934
- J3.543.685E
- AKOS016006642
- SCHEMBL2790202
- BCP22019
- DTXSID40622947
- A852442
- BenzeneacetaMide,4-broMo-(c) paragraph sign-oxo-
- CS-0319563
- 69374-79-4
- AS-60809
- +Expand
-
- MFCD22581277
- ZLEVNHMPPZPHOU-UHFFFAOYSA-N
- 1S/C8H6BrNO2/c9-6-3-1-5(2-4-6)7(11)8(10)12/h1-4H,(H2,10,12)
- BrC1C([H])=C([H])C(C(C(N([H])[H])=O)=O)=C([H])C=1[H]
Computed Properties
- 226.95819g/mol
- 1
- 2
- 2
- 226.95819g/mol
- 12
- 197
- 0
- 0
- 0
- 0
- 0
- 1
- 1.4
- 60.2
2-(4-Bromophenyl)-2-oxoacetamide Price
2-(4-Bromophenyl)-2-oxoacetamide Related Literature
-
Yinshi Li,Yaling He RSC Adv., 2014,4, 16879-16884
-
Tuan-Jie Li,Hong-Mei Yin,Chang-Sheng Yao,Xiang-Shan Wang,Bo Jiang,Shu-Jiang Tu Chem. Commun., 2012,48, 11966-11968
-
Pragati K. Prasad,Rambabu N. Reddi,Sudalai Arumugam Org. Biomol. Chem., 2018,16, 9334-9348
-
Paulo Oliveira,Peter Lindblad Dalton Trans., 2009, 9990-9996
-
Jennifer Guerra-Bubb,Rodney Croteau Nat. Prod. Rep., 2012,29, 683-696
-
8. Back cover
-
9. Synthesis of 4,4′-dinonyl-2,2′-bithiazole-based copolymers via Pd-catalyzed direct C–H arylation†Wei Lu,Junpei Kuwabara,Takaki Kanbara Polym. Chem., 2012,3, 3217-3219
-
Jun Wang Analyst, 2011,136, 1142-1147
69374-79-4 (2-(4-Bromophenyl)-2-oxoacetamide) Related Products
- 145678-87-1((-)-(3S,4S)-3,4-Dimethyl-4-(3-hydroxyphenyl)piperidine)
- 15908-64-2(4-(Methylthio)-6-oxo-2-phenyl-1,6-dihydropyrimidine-5-carbonitrile)
- 13490-74-9((2S)-2-phenylpropanamide)
- 144409-99-4(Amyloid beta-Protein(40-1))
- 121080-96-4(D-Homocitrulline)
- 14040-20-1(Benzyl 2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-b-D-glucopyranoside)
- 175136-51-3(4H-Benzimidazol-4-one,2,5,6,7-tetrahydro-2,2-dimethyl-, oxime, 1-oxide)
- 162990-03-6(Carbamicacid, [(1S,2S,4S)-4-amino-2-hydroxy-5-phenyl-1-(phenylmethyl)pentyl]-,5-thiazolylmethyl ester, dihydrochloride (9CI))
- 142253-58-5(Tert-butyl 3-(cyanomethyl)azetidine-1-carboxylate)
- 175277-18-6(4-(Trifluoromethoxy)benzoic Acid Hydrazide)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:69374-79-4)2-(4-Bromophenyl)-2-oxoacetamide
99%
1g
249.0